Cas no 187245-31-4 (3,5-Pyridinedicarboxylic acid,4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, diethyl ester)

• Product Name: 3,5-Pyridinedicarboxylic acid,4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, diethyl ester
• CAS No: 187245-31-4
• MF: C₂₁H₂₇NO₆
• MW: 389.442186594009
• CID: 1379415
• PubChem ID: 1116474
• Update Time: 2025-10-31

3,5-Pyridinedicarboxylic acid,4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid,4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, diethyl ester
• diethyl 4-(3-ethoxy-4-hydroxyphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 3,5-Pyridinedicarboxylic acid, 4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, 3,5-diethyl ester

• Inchi： 1S/C21H27NO6/c1-6-26-16-11-14(9-10-15(16)23)19-17(20(24)27-7-2)12(4)22-13(5)18(19)21(25)28-8-3/h9-11,19,22-23H,6-8H2,1-5H3
• InChI Key： INEOJKKJCZPDEV-UHFFFAOYSA-N
• SMILES： C1(C)NC(C)=C(C(OCC)=O)C(C2=CC=C(O)C(OCC)=C2)C=1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 3,5-Pyridinedicarboxylic acid,4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, diethyl ester

3,5-Pyridinedicarboxylic acid, 4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, diethyl ester (CAS No. 187245-31-4): A Comprehensive Overview

3,5-Pyridinedicarboxylic acid, 4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, diethyl ester (CAS No. 187245-31-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of 3,5-Pyridinedicarboxylic acid, 4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, diethyl ester is particularly noteworthy. It consists of a pyridine ring substituted with a dihydroxyphenyl group and two ethyl ester groups. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The ethoxy and hydroxy groups on the phenyl ring contribute to the compound's solubility and reactivity, while the pyridine ring provides aromatic stability and potential binding sites for biological targets.

Synthesis of 3,5-Pyridinedicarboxylic acid, 4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, diethyl ester typically involves multi-step reactions. One common approach is to start with a substituted pyridine derivative and undergo a series of functional group transformations to introduce the desired substituents. Recent studies have explored more efficient and environmentally friendly synthetic routes to improve yield and reduce by-products. For instance, a green chemistry approach using catalytic methods has shown promise in synthesizing this compound with high purity and yield.

The biological activities of 3,5-Pyridinedicarboxylic acid, 4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, diethyl ester have been extensively investigated in various preclinical models. One of the most promising areas of research is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting key inflammatory pathways such as NF-κB and MAPK. Additionally, it has shown potential in reducing oxidative stress and protecting against cellular damage.

In the context of neurodegenerative diseases, 3,5-Pyridinedicarboxylic acid, 4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, diethyl ester has been studied for its neuroprotective properties. Preclinical studies have shown that it can reduce neuronal cell death and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have therapeutic potential in treating neurodegenerative disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,5-Pyridinedicarboxylic acid, 4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, diethyl ester in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated with minimal side effects. Further studies are needed to confirm these findings and explore its potential as a therapeutic agent for various diseases.

Beyond its therapeutic applications, 3,5-Pyridinedicarboxylic acid, 4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, diethyl ester has also been studied for its use in diagnostic imaging. The compound's ability to bind to specific receptors or enzymes makes it a promising candidate for developing targeted imaging agents. Research in this area is still in its early stages but holds significant promise for improving diagnostic accuracy and patient outcomes.

In conclusion, 3,5-Pyridinedicarboxylic acid, 4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydro-2,6-dimethyl-, diethyl ester (CAS No. 187245-31-4) is a multifaceted compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing medical science.